N-(3-methoxyphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
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Description
N-(3-methoxyphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C11H11N3O2S and its molecular weight is 249.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which are structurally related to N-(3-methoxyphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, have been explored. These compounds were synthesized via the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate. Their structures were established based on elemental analysis and spectral data, including IR, MS, 1H-NMR, and 13C-NMR (Hassan et al., 2014).
Biological Activities
- A variety of 1,3,4-thiadiazole derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds were developed by cyclization of carboxylic acid group of certain acetic acid derivatives with thiosemicarbazide, showing significant activity against several strains of microbes (Noolvi et al., 2016).
- Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized, demonstrating anti-inflammatory and analgesic activities. These compounds were screened as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, with some showing high COX-2 selectivity and significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Anticancer Potential
- Thiazole and 1,3,4-thiadiazole derivatives have been investigated for their anticancer properties. Compounds such as 4-Methyl-2-phenylthiazole-5-carbohydrazide were used as synthons to prepare a series of thiadiazole derivatives, which were then evaluated for their anticancer activity against Hepatocellular carcinoma cell lines, with some compounds showing promising results (Gomha et al., 2017).
Antimicrobial Efficacy
- The design and synthesis of novel 8-methoxyquinoline-2-carboxamide compounds containing 1,3,4-thiadiazole moiety have been conducted, with these compounds displaying moderate to good antibacterial efficacy against various bacterial strains. This study provided insights into structure-activity relationships for these compounds (Qu et al., 2018).
Properties
IUPAC Name |
N-(3-methoxyphenyl)-4-methylthiadiazole-5-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C11H11N3O2S/c1-7-10(17-14-13-7)11(15)12-8-4-3-5-9(6-8)16-2/h3-6H,1-2H3,(H,12,15) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUDXCGCXMMLLPW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=CC(=CC=C2)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.29 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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